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Compound of Interest

Compound Name: 4-Acetamidobenzaldehyde

Cat. No.: B092706 Get Quote

This technical guide provides a comprehensive overview of 4-Acetamidobenzaldehyde, a

versatile organic compound with applications in medicinal chemistry and organic synthesis. The

document details its chemical structure, functional groups, physicochemical properties, and a

standard protocol for its laboratory synthesis.

Chemical Structure and Functional Groups
4-Acetamidobenzaldehyde, also known as N-(4-formylphenyl)acetamide, is an aromatic

compound with the molecular formula C₉H₉NO₂.[1] Its structure consists of a central benzene

ring substituted with two functional groups at the para position (positions 1 and 4).[1]

The principal functional groups present in 4-Acetamidobenzaldehyde are:

Aromatic Ring (Benzene): A six-carbon aromatic ring that forms the core of the molecule.

Aldehyde Group (-CHO): An electron-withdrawing group that is a key site for nucleophilic

addition reactions.

Acetamido Group (-NHCOCH₃): An amide group that influences the electronic properties of

the aromatic ring.[1]

The presence of both an aldehyde and an amide group makes it a valuable intermediate for the

synthesis of various pharmaceuticals and agrochemicals.[1]
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Caption: Chemical structure of 4-Acetamidobenzaldehyde.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Acetamidobenzaldehyde is presented

in the table below. This data is essential for its handling, application in reactions, and for

analytical purposes.

Property Value References

Molecular Formula C₉H₉NO₂ [1][2][3]

Molecular Weight 163.17 g/mol [2][3]

Appearance
White to light yellow crystalline

powder
[1][4][5]

Melting Point 148-153 °C [3][4]

Boiling Point 384.3 ± 25.0 °C at 760 mmHg [3][6]

Density 1.2 ± 0.1 g/cm³ [3]

Solubility in Water
3.247 g/L at 25 °C (Slightly

soluble)
[5]

Solubility in Organic Solvents Soluble in ethanol and acetone [1][5]

Flash Point 181.8 ± 23.3 °C [3]

CAS Number 122-85-0 [2][3][4]

Experimental Protocol: Synthesis of 4-
Acetamidobenzaldehyde
A common method for the synthesis of 4-Acetamidobenzaldehyde is through the acetylation

of 4-aminobenzaldehyde using acetic anhydride.[5]

Materials:

4-Aminobenzaldehyde
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Acetic anhydride

Benzene (or a suitable alternative solvent)

Sodium carbonate

Activated carbon

Water

Procedure:

A solution of 4-aminobenzaldehyde in benzene is subjected to azeotropic dehydration to

remove any residual water.

Acetic anhydride is then added to the dehydrated solution.

The mixture is heated, and benzene is removed by distillation. Any remaining benzene is

steamed out.

Water is added to the reaction product.

The pH of the solution is adjusted to 6.8-7.0 using sodium carbonate.

Activated carbon is added for decolorization, and the mixture is heated to 95-100 °C.

The hot solution is filtered under pressure to remove the activated carbon.

The filtrate is allowed to cool, leading to the crystallization of the product.

The crystals of 4-Acetamidobenzaldehyde are collected by filtration and dried at 60-65 °C.

[5]

Purification: The crude product can be further purified by recrystallization from water.[4]
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Caption: Synthesis workflow for 4-Acetamidobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

